Cas no 12027-38-2 (Tungstosilicic Acid Hydrate)

• Product Name: Tungstosilicic Acid Hydrate
• CAS No: 12027-38-2
• MF: H₈₄O₄₀SiW₁₂
• MW: 2958.80842685699
• CID: 166248
• PubChem ID: 452314
• Update Time: 2025-10-05

Tungstosilicic Acid Hydrate Chemical and Physical Properties

Names and Identifiers

• Silicotungstic acid
• Silicotungstic Acid Hydrate
• TUNGSTOSILICIC ACID HYDRATE
• Tungstate(4-),[μ12-[orthosilicato(4-)-O,O,O,O',O',O',O'',O'',O'',O''',O''',O''']]tetracosa-μ-oxododecaoxododeca-,tetrahydrogen
• Tungsten hydroxide oxide silicate
• HC56ET3NXY
• 12-Wolframosilicic acid
• silane;tungsten;tetracontahydrate
• EINECS 234-719-8
• 12027-38-2
• Tungstate(4-), (mu12-(orthosilicato(4-)-kappaO:kappaO:kappaO:kappaO':kappaO':kappaO':kappaO'':kappaO'':kappaO'':kappaO''':kappaO''':kappaO'''))tetracosa-mu-oxododecaoxododeca-, hydrogen (1:4)
• 12520-88-6
• Tungstate(4-), (mu12-(orthosilicato(4-)-O:O:O:O':O':O':O'':O'':O'':O''':O''':O'''))tetracosa-mu-oxododecaoxododeca-, tetrahydrogen
• UNII-HC56ET3NXY
• Tungstate(4-), (mu12-(orthosilicato(4-)-kappaO:kappaO:kappaO:kappaO':kappaO':kappaO':kappaO'':kappaO'':kappaO'':kappaO''':kappaO''':kappaO'''))tetracosa-mu-oxododecaoxododeca-, tetrahydrogen
• WOLFRAMOSILICIC ACID HYDRATE
• TUNGSTOSILICIC ACID
• Silicotungeticacid
• tetrahydrogen
• tungstate(4-),[mu12-[orthosilicato(4-)-o:o:o:o’:o’:o’:o’’:o’’:o’’:o’’’:o’’’:
• Tungstate(4-),[μ12-[orthosilicato(4-)-O:O:O:O’:O’:O’:O’’:O’’:O’’:O’’’:O’’’:O’’’]]tetracosa-μ-oxododecaoxododeca-,tetrahydrogen
• Tungstosilicic Acid Hydrate

• Inchi： 1S/40H2O.H4Si.12W/h40*1H2;1H4;;;;;;;;;;;;
• InChI Key： PUOBQILTFVSZMB-UHFFFAOYSA-N
• SMILES： [W].[W].[W].[W].[W].[W].[W].[W].[W].[W].[W].[W].[SiH4].O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O.O

Computed Properties

• Exact Mass: 2897.23000
• Monoisotopic Mass: 2959.842005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 34
• Hydrogen Bond Acceptor Count: 40
• Heavy Atom Count: 53
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 53
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40

Experimental Properties

• Color/Form: White or light yellow crystals.
• Density: 2.099 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: H2O: 0.1 g/mL, clear, colorless
• PSA: 610.59000
• LogP: -6.34510
• Solubility: Soluble in water, ethanol and diethyl ether.
• Vapor Pressure: No data available

Tungstosilicic Acid Hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds Acid
• Catalysts and Inorganic Chemicals Inorganic Compounds